![molecular formula C16H22ClNO4S B5493589 4-chlorophenyl 1-(butylsulfonyl)-3-piperidinecarboxylate](/img/structure/B5493589.png)
4-chlorophenyl 1-(butylsulfonyl)-3-piperidinecarboxylate
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Overview
Description
4-chlorophenyl 1-(butylsulfonyl)-3-piperidinecarboxylate, commonly known as CP-47,497, is a synthetic cannabinoid that is structurally similar to delta-9-tetrahydrocannabinol (THC), the active ingredient in marijuana. CP-47,497 has been widely studied for its potential therapeutic applications in various medical conditions.
Mechanism of Action
CP-47,497 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are located in the central nervous system and immune system, respectively. The activation of these receptors by CP-47,497 leads to the modulation of various physiological processes, including pain sensation, inflammation, and immune response.
Biochemical and Physiological Effects:
CP-47,497 has been shown to produce a range of biochemical and physiological effects. It has been found to exhibit potent analgesic properties, reducing pain sensation in animal models of acute and chronic pain. CP-47,497 has also been shown to exhibit anti-inflammatory properties, reducing inflammation in animal models of arthritis and other inflammatory conditions. Additionally, CP-47,497 has been shown to exhibit anti-cancer properties, inhibiting the growth and proliferation of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
The advantages of using CP-47,497 in lab experiments include its potent and selective agonist activity at the cannabinoid receptors, allowing for the precise modulation of physiological processes. Additionally, CP-47,497 is stable and can be easily synthesized in large quantities. However, the limitations of using CP-47,497 include its potential for abuse as a recreational drug and its lack of specificity for the cannabinoid receptors, leading to potential off-target effects.
Future Directions
There are several future directions for the study of CP-47,497. One potential area of research is the development of novel synthetic cannabinoids with improved specificity and potency for the cannabinoid receptors. Additionally, the potential therapeutic applications of CP-47,497 in neurological disorders and cancer should be further investigated. Finally, the potential for abuse and the safety profile of CP-47,497 should be thoroughly evaluated to ensure its safe use in medical research.
Synthesis Methods
The synthesis of CP-47,497 involves several steps, including the reaction between 4-chlorobenzoic acid and butyl lithium, followed by the addition of piperidine and sulfonyl chloride. The resulting product is then purified through chromatography to obtain CP-47,497 in its pure form.
Scientific Research Applications
CP-47,497 has been extensively studied for its potential therapeutic applications. It has been found to exhibit analgesic, anti-inflammatory, and anti-cancer properties. CP-47,497 has also been investigated as a potential treatment for various neurological disorders, such as epilepsy, multiple sclerosis, and Parkinson's disease.
properties
IUPAC Name |
(4-chlorophenyl) 1-butylsulfonylpiperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22ClNO4S/c1-2-3-11-23(20,21)18-10-4-5-13(12-18)16(19)22-15-8-6-14(17)7-9-15/h6-9,13H,2-5,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNDKMWFTEGVRCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)N1CCCC(C1)C(=O)OC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47200229 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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